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Compound of Interest

Compound Name: Diethylamine phosphate

Cat. No.: B118757

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Diethylamine phosphate, including detailed operational and disposal
plans to build a foundation of trust and safety in your critical work.

Health Hazard Summary

Diethylamine phosphate is classified as a substance that causes skin irritation (H315),
serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2] In case of
exposure, it is crucial to seek fresh air if inhaled, wash skin thoroughly with water if contact
occurs, and rinse eyes cautiously with water for several minutes if they are affected.[1][2] In all
cases of significant exposure or if symptoms persist, immediate medical attention is advised.[1]

[2]

Physical and Chemical Properties
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Property Value

Chemical Formula C4H11N.H3PO4

Molecular Mass 171.13 g/mol [2]

Appearance White solid, crystalline powder[1][2]
Hazard Pictogram GHSO07 (Exclamation mark)[2]
Signal Word Warning[1][2]

Hazard Statements H315, H319, H335[1][2]

Stability Stable under normal conditions[1][2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and ensure
safety when handling Diethylamine phosphate. Engineering controls, such as ensuring good
ventilation of the workstation, should be the primary defense.[1]
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PPE Category

Specification

Rationale

Eye and Face Protection

Tight-sealing safety goggles or
a face shield.[3][4]

Protects against splashes and
vapors that can cause serious

eye irritation or damage.[1][2]

Hand Protection

Appropriate chemical-resistant

protective gloves.[3][5]

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

A laboratory coat, buttoned
and properly fitted. Wear
appropriate protective clothing

to minimize skin contact.[5][6]

Provides a barrier against

spills and splashes.

Respiratory Protection

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded

or if irritation occurs.[4][5]

Protects against inhalation of
dust or vapors that can cause

respiratory tract irritation.[1][2]

[5]

Footwear

Closed-toe, closed-heel shoes

that cover the entire foot.[5]

Protects feet from spills and

falling objects.[5]

Operational Plan: Handling Diethylamine Phosphate

Adherence to a strict, step-by-step procedure is vital for the safe handling of Diethylamine

phosphate in a laboratory setting.

Pre-Handling Protocol

e Ventilation: Ensure you are working in a well-ventilated area or use a fume hood to prevent

the formation of vapor.[1]

e PPE Inspection: Before use, inspect all PPE for any signs of damage or contamination.[5]

o Container Inspection: Check the Diethylamine phosphate container for any damage or

leaks before opening.[5]
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» Emergency Equipment: Confirm that an eye wash station and safety shower are nearby and
accessible.[6]

Handling Procedure

o Avoid Contact: Take care to avoid contact with skin and eyes.[1]
e Avoid Inhalation: Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]
» Dispensing: Open and handle the container with care.

o General Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[1]

Post-Handling Protocol

e Secure Container: Tightly close the Diethylamine phosphate container after use.[1]
o Decontamination: Clean the work area thoroughly after the handling process is complete.[5]

 PPE Removal: Remove all PPE carefully to avoid self-contamination. Dispose of single-use
items as hazardous waste.[5]

o Storage: Store the container in a cool, well-ventilated, and locked-up place, away from heat
sources.[1]

Disposal Plan

Proper disposal of Diethylamine phosphate and any contaminated materials is crucial to
prevent environmental harm and ensure regulatory compliance.

o Waste Collection: Collect all Diethylamine phosphate waste, including unused product and
contaminated items (e.g., gloves, absorbent pads), in a designated and clearly labeled
hazardous waste container.[5]

e Regulatory Compliance: Disposal must be carried out in accordance with official, regional,
and licensed collector's sorting instructions.[1] Do not dispose of waste in the sewer system.

[1]
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o Container Disposal: Do not re-use empty containers. They should be disposed of in
compliance with applicable regulations for solid waste.[1]

Emergency Procedures
Chemical Spill Response Workflow
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Chemical Spill Response

Spill Detected

Evacuate Area & Alert Others

'

Assess the Spill
(Size & Hazard)

l

Don Appropriate PPE

'

Contain the Spill
(Use inert absorbent material)

l

Clean Up Spill
(Sweep or shovel into container)

'

Decontaminate Area & Equipment

Dispose of Waste
(Follow official regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a chemical spill.
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In the event of a spill, evacuate unnecessary personnel and ventilate the area.[1] For
containment and cleanup, use a clean shovel to place the material in a dry container without
compressing it.[1] Soak up spills with inert solids, such as clay or diatomaceous earth, as soon
as possible.[1][2] On land, sweep or shovel the material into suitable containers for disposal at
an authorized site.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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diethylamine-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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